N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide

• IUPAC Name: N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide
• InChI: InChI=1S/C19H31N3O2/c1-5-21-8-10-22(11-9-21)15-19(23)20(4)12-13-24-18-7-6-16(2)14-17(18)3/h6-7,14H,5,8-13,15H2,1-4H3
• InChI Key: NHFHPPPZWCDRGP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)N(C)CCOC2=C(C=C(C=C2)C)C
• Molecular Formula: C19H31N3O2
• Molecular Weight: 333.5 g/mol

Description

N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is used as a biomarker for neuroinflammation. TSPO is a mitochondrial protein that is upregulated in activated microglia and astrocytes, which are involved in the immune response in the central nervous system. DPA-714 has been studied extensively for its potential use in imaging and treating various neurological disorders.

Mechanism of Action

N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide binds specifically to TSPO, which is upregulated in activated microglia and astrocytes. TSPO is involved in the regulation of mitochondrial function, steroid synthesis, and apoptosis. The binding of N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide to TSPO has been shown to modulate the immune response in the central nervous system, reducing inflammation and promoting neuroprotection.
Biochemical and Physiological Effects
N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been shown to reduce neuroinflammation, promote neuroprotection, and improve cognitive function in animal models of Alzheimer's disease. N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has also been shown to reduce neuroinflammation and promote neuroprotection in animal models of traumatic brain injury and multiple sclerosis.

Advantages and Limitations for Lab Experiments

N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has several advantages for use in lab experiments. It is a selective ligand for TSPO, allowing for the specific detection of neuroinflammatory processes in vivo using PET imaging. N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has also been shown to have a good safety profile in preclinical studies, with no significant adverse effects reported. However, the synthesis of N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide is a complex process that requires specialized equipment and expertise, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide. One area of interest is the use of N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide as a biomarker for neuroinflammation in human studies. Clinical trials are currently underway to evaluate the safety and efficacy of N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide in humans with various neurological disorders. Another area of interest is the development of new TSPO ligands that are more selective and have improved pharmacokinetic properties. These ligands may have greater utility for imaging and treating neurological disorders. Finally, there is interest in exploring the potential therapeutic effects of N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury.

Scientific Research Applications

N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has been used extensively in scientific research as a biomarker for neuroinflammation. It has been shown to bind specifically to TSPO in activated microglia and astrocytes, allowing for the detection of neuroinflammatory processes in vivo using positron emission tomography (PET) imaging. N-[2-(2,4-dimethylphenoxy)ethyl]-2-(4-ethylpiperazin-1-yl)-N-methylacetamide has been used to study various neurological disorders, including Alzheimer's disease, Parkinson's disease, multiple sclerosis, and traumatic brain injury.